Cas no 17186-56-0 ((S)-(+)-2-Amino-N-methyl-3-phenyl-propionamide hydrochloride)

• Product Name: (S)-(+)-2-Amino-N-methyl-3-phenyl-propionamide hydrochloride
• CAS No: 17186-56-0
• MF: C₁₀H₁₅ClN₂O
• MW: 214.691901445389
• MDL: MFCD11041213
• CID: 2602572
• PubChem ID: 329763162
• Update Time: 2025-11-02

(S)-(+)-2-Amino-N-methyl-3-phenyl-propionamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-(+)-2-Amino-N-Methyl-3-Phenyl-Propionamide Hydrochloride
• H-Phe-NHMe
• L-Phenylalanine methylamide hydrochloride
• (S)-a-Amino-N-methyl-benzenepropanamide HCl
• (S)-2-AMINO-N-METHYL-3-PHENYLPROPANAMIDE HYDROCHLORIDE
• UDXSBRWDLXGZIC-FVGYRXGTSA-N
• H-Phe-NHMe yenHCl
• L-Phenylalanine N-methylamide hydrochloride
• N-methyl-L-phenylalanine amide hydrochloride
• (S)-alpha-Amino-N-methyl-benzenepropanamide HCl
• (2S)-Amino-N-methyl-3-phenyl-propionamide hydrochloride
• (S)-(+)-2-Amino-N-methyl-3
• E79015
• (S)-2-amino-N-methyl-3-phenylpropanamidehydrochloride
• (S)-(+)-2-Amino-N-methyl-3-phenyl-propionamide hydrochloride, >=97.0%
• C10H15ClN2O
• 17186-56-0
• CS-0324203
• (2S)-2-AMINO-N-METHYL-3-PHENYLPROPANAMIDE HYDROCHLORIDE
• SCHEMBL1262434
• AKOS025405043
• H-Phe-NHMe.HCl
• (S)-(+)-2-Amino-N-methyl-3-phenyl-propionamide hydrochloride

• MDL： MFCD11041213
• Inchi： 1S/C10H14N2O.ClH/c1-12-10(13)9(11)7-8-5-3-2-4-6-8;/h2-6,9H,7,11H2,1H3,(H,12,13);1H/t9-;/m0./s1
• InChI Key： UDXSBRWDLXGZIC-FVGYRXGTSA-N
• SMILES： Cl.O=C([C@H](CC1C=CC=CC=1)N)NC

Computed Properties

• Exact Mass: 214.0872908g/mol
• Monoisotopic Mass: 214.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1

Experimental Properties

• Optical Activity: [α]/D +67.0±2.0°, c = 3 in methanol

(S)-(+)-2-Amino-N-methyl-3-phenyl-propionamide hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：

Additional information on (S)-(+)-2-Amino-N-methyl-3-phenyl-propionamide hydrochloride

Comprehensive Guide to (S)-(+)-2-Amino-N-methyl-3-phenyl-propionamide hydrochloride (CAS No. 17186-56-0): Properties, Applications, and Market Insights

(S)-(+)-2-Amino-N-methyl-3-phenyl-propionamide hydrochloride (CAS No. 17186-56-0) is a chiral organic compound with significant importance in pharmaceutical research and fine chemical synthesis. This white to off-white crystalline powder belongs to the class of amino acid derivatives and has gained attention in recent years due to its potential applications in drug development and as a building block for more complex molecules.

The compound's molecular formula is C₁₀H₁₅N₂O·HCl, with a molecular weight of 214.70 g/mol. Its chiral nature makes it particularly valuable in asymmetric synthesis, where the (S)-(+) enantiomer often exhibits different biological activities compared to its mirror-image counterpart. Researchers frequently search for information about its optical purity, melting point (typically 180-185°C with decomposition), and solubility characteristics (soluble in water and polar organic solvents).

In pharmaceutical applications, (S)-(+)-2-Amino-N-methyl-3-phenyl-propionamide hydrochloride serves as a key intermediate in the synthesis of various bioactive compounds. Recent publications have explored its potential in developing neurologically active substances, aligning with current research trends in neurodegenerative diseases. The compound's structural features make it particularly interesting for peptide mimetics and small molecule drug discovery projects.

The synthesis of CAS 17186-56-0 typically involves multi-step organic transformations starting from L-phenylalanine derivatives. Process chemists often optimize routes to improve yield and enantiomeric excess, with recent literature focusing on greener synthetic approaches. This aligns with the pharmaceutical industry's growing emphasis on sustainable chemistry and green synthesis methods.

Analytical characterization of (S)-(+)-2-Amino-N-methyl-3-phenyl-propionamide HCl typically employs techniques such as HPLC (for purity determination), chiral chromatography (for enantiomeric excess verification), and spectroscopic methods (IR, NMR, and mass spectrometry). Quality control specifications for this compound usually require ≥98% chemical purity and ≥99% enantiomeric purity, making it suitable for demanding research applications.

From a commercial perspective, the demand for chiral building blocks like 17186-56-0 has been steadily increasing. Market analysts note growing interest from contract research organizations and pharmaceutical companies engaged in central nervous system drug discovery. The compound's price varies depending on quantity and purity, with current market trends showing stable availability from specialized fine chemical suppliers.

Storage and handling of (S)-(+)-2-Amino-N-methyl-3-phenyl-propionamide hydrochloride require standard laboratory precautions. The material should be kept in a tightly sealed container at room temperature, protected from moisture and light. While not classified as hazardous under normal conditions, researchers should consult the material safety data sheet (MSDS) for specific handling guidelines.

Recent scientific literature has explored novel applications of this compound in medicinal chemistry. Some studies investigate its incorporation into peptidomimetic scaffolds targeting specific biological receptors. Other research focuses on its potential as a precursor for bioactive amides with improved pharmacokinetic properties. These developments make CAS 17186-56-0 particularly relevant to current drug discovery efforts.

The global market for specialty amino acid derivatives like (S)-(+)-2-Amino-N-methyl-3-phenyl-propionamide hydrochloride is expected to grow at a compound annual growth rate (CAGR) of approximately 6-8% over the next five years. This growth is driven by increasing R&D expenditures in the pharmaceutical sector and the expanding pipeline of small molecule therapeutics in clinical development.

For researchers considering working with this compound, several key questions frequently arise: What are the optimal storage conditions for long-term stability? How does the enantiomeric purity affect downstream applications? What are the most efficient purification methods? Addressing these practical considerations can significantly impact experimental outcomes when using 17186-56-0 in synthetic projects.

In conclusion, (S)-(+)-2-Amino-N-methyl-3-phenyl-propionamide hydrochloride (CAS No. 17186-56-0) represents an important chiral synthon with diverse applications in pharmaceutical research. Its unique structural features and well-characterized properties make it valuable for drug discovery programs, particularly those targeting neurological pathways. As the demand for enantiomerically pure compounds continues to rise, this material will likely maintain its relevance in both academic and industrial settings.